sodium;2,3-dihydroxypropyl [(2R)-3-[(Z)-heptadec-10-enoyl]oxy-2-hydroxypropyl] phosphate

• Molecular Formula: C23H44NaO9P
• Molecular Weight: 518.6 g/mol
• IUPAC Name: sodium;2,3-dihydroxypropyl [(2R)-3-[(Z)-heptadec-10-enoyl]oxy-2-hydroxypropyl] phosphate
• InChI: InChI=1S/C23H45O9P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23(27)30-18-22(26)20-32-33(28,29)31-19-21(25)17-24;/h7-8,21-22,24-26H,2-6,9-20H2,1H3,(H,28,29);/q;+1/p-1/b8-7-;/t21?,22-;/m1./s1
• InChI Key: VLXNHRXHADCBJD-PAZPICONSA-M
• Isomeric SMILES: CCCCCC/C=C\CCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC(CO)O)O.[Na+]
• Canonical SMILES: CCCCCCC=CCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC(CO)O)O.[Na+]

Description

Sodium;2,3-dihydroxypropyl [(2R)-3-[(Z)-heptadec-10-enoyl]oxy-2-hydroxypropyl] phosphate is a complex organic compound with significant applications in various scientific fields. This compound is characterized by its unique molecular structure, which includes a phosphate group, a hydroxypropyl group, and a heptadec-10-enoyl group. Its molecular formula is C24H48NaO9P, and it has a molecular weight of approximately 534.596 Da .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of sodium;2,3-dihydroxypropyl [(2R)-3-[(Z)-heptadec-10-enoyl]oxy-2-hydroxypropyl] phosphate typically involves the esterification of 2,3-dihydroxypropyl phosphate with heptadec-10-enoic acid. The reaction is catalyzed by an acid or base, and the conditions are carefully controlled to ensure the correct stereochemistry of the product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of large-scale reactors and continuous flow processes to optimize yield and purity. The reaction conditions, such as temperature, pressure, and pH, are meticulously monitored and adjusted to achieve the desired product specifications .

Chemical Reactions Analysis

Types of Reactions

Sodium;2,3-dihydroxypropyl [(2R)-3-[(Z)-heptadec-10-enoyl]oxy-2-hydroxypropyl] phosphate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The phosphate group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions vary depending on the desired reaction, but typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include various derivatives of the original compound, such as ketones, alcohols, and substituted phosphates. These products can have different properties and applications depending on the specific modifications made .

Scientific Research Applications

Sodium;2,3-dihydroxypropyl [(2R)-3-[(Z)-heptadec-10-enoyl]oxy-2-hydroxypropyl] phosphate has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a model compound for studying esterification and phosphorylation reactions.

Biology: Investigated for its potential role in cellular signaling pathways and as a component of lipid membranes.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anti-cancer properties.

Industry: Utilized in the formulation of specialty chemicals and as an intermediate in the production of complex organic molecules.

Mechanism of Action

The mechanism of action of sodium;2,3-dihydroxypropyl [(2R)-3-[(Z)-heptadec-10-enoyl]oxy-2-hydroxypropyl] phosphate involves its interaction with specific molecular targets and pathways. The compound can act as a ligand for certain receptors, modulating their activity and influencing downstream signaling cascades. Additionally, it may participate in enzymatic reactions, serving as a substrate or inhibitor for various enzymes .

Comparison with Similar Compounds

Similar Compounds

Sodium 2,3-dihydroxypropyl (2R)-2-hydroxy-3-(stearoyloxy)propyl phosphate: Similar structure but with a stearoyloxy group instead of a heptadec-10-enoyl group.

Sodium 2,3-dihydroxypropyl (2R)-2-[(9Z)-9-octadecenoyloxy]-3-(stearoyloxy)propyl phosphate: Contains both octadecenoyloxy and stearoyloxy groups.

Uniqueness

The uniqueness of sodium;2,3-dihydroxypropyl [(2R)-3-[(Z)-heptadec-10-enoyl]oxy-2-hydroxypropyl] phosphate lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for targeted research and industrial applications .